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The table below summarizes the effects of empagliflozin on serum uric acid (SUA) levels and related

clinical outcomes from key clinical trials and analyses.

Study Population

Trial / Analysis
Name

Key Uric Acid-Related
Findings

Clinical Outcome Effects

Type 2 Diabetes
(T2D)

Heart Failure with
Reduced Ejection
Fraction (HFrEF)

EMPA-REG
OUTCOME Post-
Hoc Analysis [1]

EMPEROR-
Reduced Analysis

[2]

SUA reduction vs. placebo
at 52 weeks: -0.37 mg/dL
(95% CI: -0.42, -0.31);
Greater effect with baseline
SUA >7.0 mg/dL: -0.56
mg/dL [1].

SUA reduction vs. placebo
at 4 weeks: -1.11 mg/dL;
effect sustained during
follow-up [2].

Hazard Ratio (HR) for
new gout episode/antigout
Rx: 0.67 (95% CI: 0.53,
0.85) [1].

HR for clinical
hyperuricemia events:
0.68 (95% CI: 0.52, 0.89)

2].

© 2026 Smolecule. All rights reserved.

1/6

Tech Support


https://www.smolecule.com/products/s548751?utm_src=pdf-body
https://www.smolecule.com/products/s548751?utm_src=pdf-interest
https://www.smolecule.com/products/s548751?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34558768/
https://pubmed.ncbi.nlm.nih.gov/34558768/
https://pubmed.ncbi.nlm.nih.gov/34558768/
https://pace-cme.org/news/lower-serum-uric-acid-and-hyperuricemia-events-with-sglt2i-in-hfref/2456253/
https://pace-cme.org/news/lower-serum-uric-acid-and-hyperuricemia-events-with-sglt2i-in-hfref/2456253/
https://pace-cme.org/news/lower-serum-uric-acid-and-hyperuricemia-events-with-sglt2i-in-hfref/2456253/
https://www.smolecule.com/products/s548751?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

. Trial / Analysis
Study Population
Name

Acute EMPAG-HF Trial
Decompensated [3]

Heart Failure

(ADHF)

Non-Diabetic SWEETSTONE
Kidney Stone Trial [4]
Patients

Key Uric Acid-Related
Findings

SUA decreased with
empagliflozin vs. increased
with placebo during 5-day
treatment; difference
statistically significant at
days 3-5 [3].

In uric acid stone formers:
Plasma UA reduced by
-31% (95% CI: -38%,
-23%) vs. placebo [4].

Clinical Outcome Effects

Prevents SUA rise during
decongestive therapy,
potentially avoiding acute
gout and renal impairment

[3].

Significant reduction in
urine relative
supersaturation for uric
acid stones [4].

Mechanism of Action and Experimental Protocols

Empagliflozin's uricosuric effect is central to its action, and clinical trials have rigorously documented this

through specific protocols.

Proposed Mechanism of Uric Acid Excretion

The following diagram illustrates the primary mechanism by which empagliflozin enhances uric acid

excretion, based on clinical trial findings.
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Empagliflozin promotes uric acid excretion via indirect URAT1 inhibition.
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Key Experimental Protocols

The data in the table and the mechanism above are derived from robust clinical trial designs.

e EMPA-REG OUTCOME & Post-Hoc Analysis [1]:

Population: 7,020 patients with T2D and high cardiovascular risk.

Intervention: Empagliflozin (10 mg or 25 mg) vs. placebo.

Measurements: Serum uric acid levels tracked over time. A composite gout outcome (new gout
episode or new antigout medication prescription) was analyzed using Cox proportional
hazards models.

e EMPEROR-Reduced Analysis [2]:

Population: 3,676 patients with HFrEF.

Intervention: Empagliflozin 10 mg vs. placebo.

Measurements: Serum uric acid measured centrally at baseline, 4 weeks, 12 weeks, and then
every 6 months. Hyperuricemia events (acute gout, gouty arthritis, or new urate-lowering
therapy) were aggregated.

o« EMPAG-HF Trial [3]:

Design: Prospective, double-blind, placebo-controlled.

Population: 60 patients with ADHF, randomized within 12 hours of admission.

Intervention: Empagliflozin 25 mg or placebo for 5 days, in addition to standard diuretic
therapy.

Measurements: Serum and urine uric acid were measured daily during treatment and at 30-
day follow-up to calculate fractional excretion.

e SWEETSTONE Trial [4]:

Design: Randomized, double-blind, placebo-controlled, single-center crossover phase 2 trial.
Population: 53 non-diabetic adults with calcium (n=28) or uric acid (n=25) kidney stones.
Intervention: Empagliflozin 25 mg or placebo for 2 weeks each, in a crossover manner.
Primary Outcome: Change in urine relative supersaturation ratios (RSRs), a validated
surrogate for kidney stone recurrence risk.

Clinical Relevance and Research Implications
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The uric acid-lowering effect of empagliflozin is not just a biomarker finding but has direct clinical

relevance.

e Cardiorenal Benefits: In HFrEF, the reduction in hyperuricemia events occurred alongside well-
established benefits on heart failure hospitalizations and mortality. While the primary benefit of
empagliflozin was independent of baseline uric acid, a significant interaction was found for mortality
outcomes, suggesting a more pronounced effect in patients with high uric acid [2].

e Expanding Therapeutic Indications: The SWEETSTONE trial provides strong proof-of-concept that
empagliflozin significantly reduces the driving force for uric acid stone formation in non-diabetic
patients [4]. This highlights its potential for drug repurposing in nephrolithiasis prevention.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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